Cas no 839-93-0 (1-(2,4-dinitrophenyl)piperidine)

1-(2,4-dinitrophenyl)piperidine structure
839-93-0 structure
Product name:1-(2,4-dinitrophenyl)piperidine
CAS No:839-93-0
MF:C11H13N3O4
MW:251.238622426987
CID:989136
PubChem ID:225454

1-(2,4-dinitrophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-dinitrophenyl)piperidine
    • CHEMBL4442180
    • 839-93-0
    • BS-24319
    • (2,4-dinitrophenyl)piperidine
    • NSC14844
    • MPGYUYKSTWTQFS-UHFFFAOYSA-N
    • Oprea1_002242
    • AKOS000617272
    • N-2,4-DINITROPHENYLPIPERIDINE
    • NSC-215263
    • SCHEMBL3738174
    • CS-0206809
    • NSC215263
    • Q63409732
    • Piperidine,4-dinitrophenyl)-
    • NSC-14844
    • Piperidine, 1-(2,4-dinitrophenyl)-
    • DTXSID90279965
    • N-(2,4-dinitr ophenyl)-piperidine
    • MixCom1_000196
    • Maybridge1_000108
    • STK364308
    • MDL: MFCD00023654
    • Inchi: InChI=1S/C11H13N3O4/c15-13(16)9-4-5-10(11(8-9)14(17)18)12-6-2-1-3-7-12/h4-5,8H,1-3,6-7H2
    • InChI Key: MPGYUYKSTWTQFS-UHFFFAOYSA-N
    • SMILES: C1CCN(CC1)C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 251.09060590g/mol
  • Monoisotopic Mass: 251.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 94.9Ų

1-(2,4-dinitrophenyl)piperidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
D680418-500mg
1-(2,4-Dinitrophenyl)Piperidine
839-93-0
500mg
$ 50.00 2022-06-05
A2B Chem LLC
AC35789-5g
1-(2,4-dinitrophenyl)piperidine
839-93-0 98%
5g
$402.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1277479-1g
1-(2,4-dinitrophenyl)piperidine
839-93-0 98%
1g
¥2872.00 2024-07-28
1PlusChem
1P0052JX-5g
1-(2,4-dinitrophenyl)piperidine
839-93-0 98%
5g
$528.00 2025-02-21
Chemenu
CM344863-1g
1-(2,4-dinitrophenyl)piperidine
839-93-0 95%+
1g
$286 2022-08-31
TRC
D680418-5g
1-(2,4-Dinitrophenyl)Piperidine
839-93-0
5g
$ 115.00 2022-06-05
Chemenu
CM344863-5g
1-(2,4-dinitrophenyl)piperidine
839-93-0 95%+
5g
$858 2022-08-31
A2B Chem LLC
AC35789-1g
1-(2,4-dinitrophenyl)piperidine
839-93-0 98%
1g
$142.00 2024-04-19
A2B Chem LLC
AC35789-25g
1-(2,4-dinitrophenyl)piperidine
839-93-0 98%
25g
$1316.00 2024-04-19
A2B Chem LLC
AC35789-10g
1-(2,4-dinitrophenyl)piperidine
839-93-0 98%
10g
$662.00 2024-04-19

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